Cas no 4590-28-7 (N''-formyl-3-nitrobenzohydrazide)
4590-28-7 structure
Product Name:N''-formyl-3-nitrobenzohydrazide
CAS No:4590-28-7
MF:C8H7N3O4
MW:209.158881425858
CID:930076
PubChem ID:5042531
Update Time:2025-04-19
N''-formyl-3-nitrobenzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N''-formyl-3-nitrobenzohydrazide
- benzoic acid, 3-nitro-, 2-formylhydrazide
- N'-Formyl-3-nitrobenzohydrazide
- DS-011820
- SR-01000402431
- NSC137908
- MLS000584292
- DTXSID40407716
- N-[(3-nitrobenzoyl)amino]formamide
- AKOS001607935
- SR-01000402431-1
- NSC-137908
- 4590-28-7
- HMS3379M12
- SMR000203455
- CHEMBL1447240
- HMS2593E14
-
- Inchi: 1S/C8H7N3O4/c12-5-9-10-8(13)6-2-1-3-7(4-6)11(14)15/h1-5H,(H,9,12)(H,10,13)
- InChI Key: WWYVVPPAZIGLTR-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])NNC=O
Computed Properties
- Exact Mass: 209.04371
- Monoisotopic Mass: 209.04365571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 101.34
N''-formyl-3-nitrobenzohydrazide Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4590-28-7 (N''-formyl-3-nitrobenzohydrazide) Related Products
- 3682-19-7(4-Nitrophthalhydrazide)
- 618-94-0(3-nitrobenzoylhydrazine)
- 2900-63-2(3,5-Dinitrobenzohydrazide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent